Cas no 3006-63-1 (D-arabino-Hexonic acid,2-deoxy-, 6-(dihydrogen phosphate))

• Product Name: D-arabino-Hexonic acid,2-deoxy-, 6-(dihydrogen phosphate)
• CAS No: 3006-63-1
• MF: C₆H₁₃O₉P
• MW: 260.135783910751
• CID: 316926
• PubChem ID: 188314
• Update Time: 2025-04-19

D-arabino-Hexonic acid,2-deoxy-, 6-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• D-arabino-Hexonic acid,2-deoxy-, 6-(dihydrogen phosphate)
• DTXSID40952473
• D-Arabino-hexonic acid, 2-deoxy-, 6-(dihydrogen phosphate)
• 2-Deoxy-6-O-phosphonohexonic acid
• 3006-63-1
• SCHEMBL5518499
• CHEMBL1173784
• 2-deoxy-6-phospho-D-gluconate
• 2-Deoxy-6-phosphogluconate
• 2-deoxy-6-phospho-gluconic acid
• BDBM50322320

• Inchi： 1S/C6H13O9P/c7-3(1-5(9)10)6(11)4(8)2-15-16(12,13)14/h3-4,6-8,11H,1-2H2,(H,9,10)(H2,12,13,14)/t3-,4-,6+/m1/s1
• InChI Key： LTHDIZOWAIGONP-KODRXGBYSA-N
• SMILES： P(=O)(O)(O)OC[C@H]([C@H]([C@@H](CC(=O)O)O)O)O

Computed Properties

• Exact Mass: 260.02971899g/mol
• Monoisotopic Mass: 260.02971899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 165Ų